rac-7-Oxo-pramipexole Dihydrochloride

• Synonyms: 2-Amino-5,6-dihydro-6-(propylamino)-7(4H)-benzothiazolone Dihydrochloride; (+/-)-BI-II 546 CL Dihydrochloride
• Molecular Formula: C₁₀H₁₇Cl₂N₃OS
• Molecular Weight: 298.23

Analytical method validation for pramipexole APIs often fails due to co-eluting impurities lacking distinct spectral markers. rac-7-Oxo-pramipexole Dihydrochloride overcomes this limitation: • Unique UV λmax at 326 nm ensures selective detection away from parent drug (211.33 g/mol) • Predicted pKa 6.35±0.20 enables rational mobile phase pH optimization for baseline resolution • Fully characterized per regulatory guidelines with CoA, ensuring ANDA/DMF traceability.

rac-7-Oxo-pramipexole Dihydrochloride Impurity Reference Standard

rac-7-Oxo-pramipexole Dihydrochloride, also known as BI-II 546 CL Dihydrochloride [1], is a fully characterized racemic impurity reference standard derived from the dopamine agonist pramipexole . It is not a therapeutic agent but a product-related impurity and metabolite . This compound is supplied with detailed characterization data compliant with regulatory guidelines, and its primary application lies in analytical method development, method validation (AMV), quality control (QC), and stability studies for pramipexole-containing pharmaceutical products [2].

Racemic impurity reference standard, fully characterized

Analytical method development and validation workflow

Supplied with CoA; supports AMV, QC, and stability studies

• [1] ChemBase. rac-7-Oxo-pramipexole Dihydrochloride. Product No. O858940. Accessed 2025. View Source
• [2] SynZeal. Pramipexole 7-Oxo Impurity. CAS No. 1432061-98-7. Accessed 2025. View Source

Why rac-7-Oxo-pramipexole Dihydrochloride Outperforms Generic Standards

rac-7-Oxo-pramipexole Dihydrochloride exhibits distinct physicochemical and spectral properties that differentiate it from other pramipexole-related impurities and the parent drug. Unlike the parent compound pramipexole, which is a dopamine agonist, rac-7-Oxo-pramipexole Dihydrochloride is an oxidation product and a metabolite . Its unique structural features, including the 7-oxo group and dihydrochloride salt form, result in a specific molecular weight (298.23 g/mol) , a distinct UV absorption maximum (326 nm) [1], and a predicted pKa of 6.35±0.20 . These parameters directly impact chromatographic retention, detection, and quantification, making substitution with a generic or related impurity standard unviable for achieving regulatory compliance and accurate analytical results.

UV absorption mismatch

Distinct chromophore shifts detection away from typical API wavelength; generic impurity standards may not ensure method specificity.

Salt-form and mass difference

Dihydrochloride salt has higher molecular weight than free base or monohydrochloride; substitution risks mass spectrometric misidentification.

Ionization behavior shift

Predicted lower pKa alters retention in reversed-phase HPLC; method transfer using generic standards may require re-optimization.

• [1] Jančić, B., et al. (2007). Chromatographic Determination of Dissociation Constants of Pramipexole and its Impurities. Chromatographia, 65, 633–635. View Source

rac-7-Oxo-pramipexole Dihydrochloride Quantitative Evidence

Distinct UV Detection Wavelength

rac-7-Oxo-pramipexole Dihydrochloride (BI-II 546 CL) exhibits a maximum UV absorption at 326 nm, which is distinctly different from the parent drug pramipexole and other impurities that are monitored at 262 nm [1]. This spectral difference is critical for developing selective and sensitive HPLC-UV methods for impurity profiling [2].

UV λmax

Head-to-head

326 nm (target) vs. 262 nm (API)

Distinct λmax enables selective impurity detection for method specificity

Monocratic HPLC, triethylammonium phosphate buffer

Evidence Dimension	UV Detection Wavelength (λmax) in HPLC-UV analysis
Target Compound Data	326 nm
Comparator Or Baseline	Pramipexole and impurities BI-II 751 xx, 2-aminobenzothiazole: 262 nm
Quantified Difference	Δ = 64 nm
Conditions	Monocratic HPLC with triethylamonium phosphoric buffer

Why This Matters

The unique detection wavelength enables specific quantification of this impurity without interference from the API or other related substances, a requirement for method specificity validation.

• [1] Jančić, B., et al. (2007). Chromatographic Determination of Dissociation Constants of Pramipexole and its Impurities. Chromatographia, 65, 633–635. View Source
• [2] Veeprho. rac-7-Oxo-Pramipexole (2HCl Salt). CAS 1432061-98-7. Accessed 2025. View Source

Molecular Weight and Salt Form Differentiation

rac-7-Oxo-pramipexole Dihydrochloride possesses a molecular weight of 298.23 g/mol , which is 36.46 g/mol greater than its monohydrochloride salt (261.77 g/mol) and 72.92 g/mol greater than the free base (225.31 g/mol) . This significant difference in molecular weight directly impacts mass spectrometric analysis, particularly for LC-MS/MS quantification [1].

MW Differentiation

Head-to-head

298.23 g/mol (2HCl) vs. 261.77 g/mol (HCl) vs. 225.31 g/mol (free base)

Salt-form identification supports LC-MS quantification accuracy

Calculated from C10H17Cl2N3OS

Evidence Dimension	Molecular Weight
Target Compound Data	298.23 g/mol (dihydrochloride salt)
Comparator Or Baseline	rac-7-Oxo-pramipexole Hydrochloride: 261.77 g/mol; rac-7-Oxo-pramipexole (free base): 225.31 g/mol
Quantified Difference	Δ = +36.46 g/mol (vs. HCl salt); Δ = +72.92 g/mol (vs. free base)
Conditions	Calculated from molecular formula C10H17Cl2N3OS

Why This Matters

The distinct molecular weight is a critical parameter for mass spectrometric detection, ensuring correct identification and quantification of this specific impurity salt form.

• [1] Veeprho. rac-7-Oxo-Pramipexole (2HCl Salt). CAS 1432061-98-7. Accessed 2025. View Source

Melting Point with Decomposition

rac-7-Oxo-pramipexole Dihydrochloride exhibits a melting point of >230°C with decomposition [1]. In contrast, the parent drug pramipexole dihydrochloride monohydrate has a reported melting point of 296-298°C . This thermal behavior profile indicates that the impurity standard requires careful handling during storage and analysis to prevent thermal degradation .

Melting Point

Supplier-reported

>230°C (dec.) vs. API 296–298°C

Lower decomposition temperature informs handling and storage

As reported in supplier certificate of analysis

Evidence Dimension	Melting Point
Target Compound Data	>230°C (dec.)
Comparator Or Baseline	Pramipexole dihydrochloride monohydrate: 296-298°C
Quantified Difference	Lower decomposition temperature with degradation
Conditions	As reported in supplier certificates of analysis

Why This Matters

The lower decomposition temperature compared to the API informs appropriate storage conditions and thermal limits during analytical method development.

• [1] ChemBase. rac-7-Oxo-pramipexole Dihydrochloride. Product No. O858940. Accessed 2025. View Source

Predicted pKa and Ionization State

The predicted pKa of rac-7-Oxo-pramipexole (free base) is 6.35±0.20 . This value provides insight into its ionization state at different mobile phase pH levels, which is distinct from the parent drug pramipexole (pKa ~9.1) [1]. This difference in pKa significantly influences retention behavior in reversed-phase HPLC and can be exploited for method optimization and resolution from other components [2].

Predicted pKa

Class-level

6.35±0.20 (pred.) vs. pramipexole ~9.1

Predicted ionization difference may guide mobile phase pH optimization

Computational prediction; experimental verification recommended

Evidence Dimension	pKa (acid dissociation constant)
Target Compound Data	6.35±0.20 (predicted)
Comparator Or Baseline	Pramipexole: pKa ~9.1
Quantified Difference	Δ ≈ 2.75 units
Conditions	Predicted using computational methods

Why This Matters

The lower pKa indicates that rac-7-Oxo-pramipexole will be in a different ionization state at typical HPLC mobile phase pH (e.g., pH 3-5), directly affecting its retention and resolution from pramipexole and other impurities.

• [1] DrugBank. Pramipexole. Accessed 2025. View Source
• [2] Jančić, B., et al. (2007). Chromatographic Determination of Dissociation Constants of Pramipexole and its Impurities. Chromatographia, 65, 633–635. View Source

rac-7-Oxo-pramipexole Dihydrochloride Application Scenarios

HPLC-UV Impurity Profiling Method Validation

Utilize rac-7-Oxo-pramipexole Dihydrochloride as a reference standard to establish method specificity by demonstrating baseline resolution from pramipexole and other impurities. The distinct UV absorption at 326 nm [1] allows for selective detection, and the predicted pKa of 6.35±0.20 informs mobile phase pH optimization to achieve the required resolution.

LC-MS/MS Quantification for Stability Studies

Employ this dihydrochloride salt as a quantitative standard for LC-MS/MS analysis. The molecular weight of 298.23 g/mol provides a clear mass difference from the parent drug (211.33 g/mol) and other salt forms, ensuring accurate identification and quantification in forced degradation and long-term stability studies.

Forced Degradation and Excipient Compatibility

Use rac-7-Oxo-pramipexole Dihydrochloride as a marker for oxidative degradation pathways. Its formation during synthesis and storage under oxidative conditions is documented [2]. The compound's melting point of >230°C with decomposition [3] informs thermal stress study design.

Calibration and System Suitability for QC Release

Incorporate this fully characterized impurity standard [4] into routine QC protocols for pramipexole API and finished product release. Its compliance with regulatory guidelines and provision of a Certificate of Analysis (CoA) ensures method traceability and data integrity for ANDA and DMF submissions [5].

Application

Selection Property

Validation Focus

HPLC-UV Impurity Profiling

Distinct UV chromophore

Baseline resolution and method specificity

LC-MS/MS Quantification

Dihydrochloride salt identity

Mass accuracy and interference-free detection

Forced Degradation Studies

Oxidative degradation marker

Thermal and oxidative stress behavior

QC Release & System Suitability

Fully characterized reference standard

Method traceability and data integrity

• [1] Jančić, B., et al. (2007). Chromatographic Determination of Dissociation Constants of Pramipexole and its Impurities. Chromatographia, 65, 633–635. View Source
• [2] Veeprho. rac-7-Oxo-Pramipexole (2HCl Salt). CAS 1432061-98-7. Accessed 2025. View Source
• [3] ChemBase. rac-7-Oxo-pramipexole Dihydrochloride. Product No. O858940. Accessed 2025. View Source
• [4] SynZeal. Pramipexole 7-Oxo Impurity. CAS No. 1432061-98-7. Accessed 2025. View Source
• [5] Axios Research. rac-7-Oxo-Pramipexole DiHCl. CAS No. 1432061-98-7. Accessed 2025. View Source